Chlormadinol Acetate
Chlormadinol Acetate
Brand Name:
Vulcanchem
CAS No.:
3114-44-1
VCID:
VC0141285
InChI:
InChI=1S/C23H31ClO4/c1-13(25)23(28-14(2)26)10-7-18-16-12-20(24)19-11-15(27)5-8-21(19,3)17(16)6-9-22(18,23)4/h11-12,15-18,27H,5-10H2,1-4H3/t15-,16+,17-,18-,21+,22-,23-/m0/s1
SMILES:
CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(CCC34C)O)Cl)C)OC(=O)C
Molecular Formula:
C23H31ClO4
Molecular Weight:
406.9 g/mol
Chlormadinol Acetate
CAS No.: 3114-44-1
Reference Standards
VCID: VC0141285
Molecular Formula: C23H31ClO4
Molecular Weight: 406.9 g/mol
| CAS No. | 3114-44-1 |
|---|---|
| Product Name | Chlormadinol Acetate |
| Molecular Formula | C23H31ClO4 |
| Molecular Weight | 406.9 g/mol |
| IUPAC Name | [(3S,8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-3-hydroxy-10,13-dimethyl-1,2,3,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C23H31ClO4/c1-13(25)23(28-14(2)26)10-7-18-16-12-20(24)19-11-15(27)5-8-21(19,3)17(16)6-9-22(18,23)4/h11-12,15-18,27H,5-10H2,1-4H3/t15-,16+,17-,18-,21+,22-,23-/m0/s1 |
| Standard InChIKey | QQEHDZXXCDSAFE-JBSAMAPISA-N |
| Isomeric SMILES | CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=C(C4=C[C@H](CC[C@]34C)O)Cl)C)OC(=O)C |
| SMILES | CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(CCC34C)O)Cl)C)OC(=O)C |
| Canonical SMILES | CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(CCC34C)O)Cl)C)OC(=O)C |
| Synonyms | (3β)-17-(Acetyloxy)-6-chloro-3-hydroxypregna-4,6-dien-20-one; 17α-Acetoxy-6-chloro-3.beta.-hydroxypregna-4,6-dien-20-one; 3β-Hydroxychlormadinone Acetate; 6-Chloro-3β,17-dihydroxypregna-4,6-dien-20-one 17-Acetate; AY 11497; |
| PubChem Compound | 3080592 |
| Last Modified | Nov 11 2021 |
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